Ethyl 3-propionylbenzoate
Description
Ethyl 3-propionylbenzoate, also known as ethyl benzoylpropionate or ethyl benzylideneacetate, is a chemical compound with the molecular formula C12H14O3 . It has a molecular weight of 206.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H14O3/c1-3-11(13)9-6-5-7-10(8-9)12(14)15-4-2/h5-8H,3-4H2,1-2H3 . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound is a colorless liquid . Its density and boiling point are not explicitly mentioned in the available resources.
Scientific Research Applications
1. Marine-Derived Fungus Research
Ethyl 3-propionylbenzoate derivatives have been identified in marine-derived fungi, like Engyodontium album, isolated from deep sea sediment. These compounds have shown inhibitory activities against pathogens like methicillin-resistant Staphylococcus aureus (MRSA) and Vibrio vulnificus, suggesting potential applications in antimicrobial research (Wang et al., 2017).
2. Anticancer Research
Modifications of this compound have been used in the synthesis of novel hydrazide-hydrazones, which demonstrated anticancer activity against liver hepatocellular carcinoma (HepG2) cells. This indicates its potential role in developing new anticancer agents (Han et al., 2020).
3. Environmental Presence and Effects
Studies have focused on the environmental presence and effects of parabens, including this compound derivatives. These compounds, found in surface water and sediments, are of interest due to their potential role as endocrine disrupters, raising concerns about their environmental and health impacts (Haman et al., 2015).
4. Toxicity Assessment
Toxicity assessments have been conducted on various parabens, including this compound, in model organisms like Caenorhabditis elegans. Such studies help in understanding the toxicological impact of these compounds on biological systems and their potential risks (Nagar et al., 2019).
5. Photodegradation Research
Research on the photodegradation of parabens, including this compound, has been conducted to understand their behavior under UV exposure. This is crucial for assessing the environmental fate and treatment options for these compounds (Gmurek et al., 2015).
6. Electrochemical Sensing
Studies have explored the electrochemical behavior of parabens, including ethyl derivatives, using techniques like boron-doped diamond electrodes. This research is important for developing methods to detect and quantify these compounds in various matrices (Radovan et al., 2008).
properties
IUPAC Name |
ethyl 3-propanoylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-3-11(13)9-6-5-7-10(8-9)12(14)15-4-2/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQNCAVMEDFISSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC(=CC=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645683 |
Source
|
| Record name | Ethyl 3-propanoylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898776-68-6 |
Source
|
| Record name | Ethyl 3-propanoylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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